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Compound of Interest

Compound Name: 4-Methyl-2-vinylthiophene

Cat. No.: B15221590 Get Quote

An In-Depth Technical Guide to 4-Methyl-2-
vinylthiophene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Methyl-2-vinylthiophene, a

heterocyclic compound of interest in organic synthesis and materials science. This document

details its chemical identity, molecular structure, and outlines a potential synthetic pathway.

While specific experimental data for this compound is limited in publicly accessible literature,

this guide furnishes a theoretical framework and generalized experimental protocols based on

established chemical reactions.

Chemical Identity and Molecular Structure
CAS Number: 84548-65-2

Molecular Formula: C₇H₈S

Molecular Weight: 124.20 g/mol

The molecular structure of 4-Methyl-2-vinylthiophene consists of a central thiophene ring,

which is a five-membered aromatic heterocycle containing a sulfur atom. A methyl group is
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substituted at the 4-position of the thiophene ring, and a vinyl group is attached at the 2-

position.

Molecular Structure Diagram:

Caption: Molecular structure of 4-Methyl-2-vinylthiophene.

Synthesis of 4-Methyl-2-vinylthiophene
While a specific, detailed experimental protocol for the synthesis of 4-Methyl-2-vinylthiophene
is not readily available in the searched literature, a plausible and commonly employed method

would be the Wittig reaction. This reaction is a powerful tool for the formation of carbon-carbon

double bonds, converting a ketone or aldehyde to an alkene.

Proposed Synthetic Pathway: Wittig Reaction
The synthesis of 4-Methyl-2-vinylthiophene can be envisioned via the Wittig reaction, starting

from the commercially available 4-methyl-2-thiophenecarboxaldehyde.

Reaction Scheme:

4-Methyl-2-thiophenecarboxaldehyde

4-Methyl-2-vinylthiophene

Wittig Reaction

Methyltriphenylphosphonium ylide

Triphenylphosphine oxide

Click to download full resolution via product page

Caption: Proposed Wittig reaction for the synthesis of 4-Methyl-2-vinylthiophene.

Generalized Experimental Protocol for Wittig Reaction
This protocol is a generalized procedure and may require optimization for the specific synthesis

of 4-Methyl-2-vinylthiophene.

Materials:
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Methyltriphenylphosphonium bromide

Strong base (e.g., n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide

(t-BuOK))

Anhydrous solvent (e.g., tetrahydrofuran (THF) or diethyl ether)

4-Methyl-2-thiophenecarboxaldehyde

Anhydrous work-up and purification reagents (e.g., saturated ammonium chloride solution,

magnesium sulfate, silica gel for column chromatography)

Procedure:

Preparation of the Wittig Reagent (Ylide):

In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), suspend methyltriphenylphosphonium bromide in anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of a strong base (e.g., n-BuLi in hexanes) dropwise with vigorous

stirring. The formation of the ylide is often indicated by a color change (typically to a deep

orange or yellow).

Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for an

additional 1-2 hours to ensure complete formation of the ylide.

Wittig Reaction:

Cool the freshly prepared ylide solution back to 0 °C.

Dissolve 4-methyl-2-thiophenecarboxaldehyde in a minimal amount of anhydrous THF and

add it dropwise to the ylide solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours (the reaction progress can be monitored by Thin Layer

Chromatography, TLC).
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Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and extract with a suitable organic solvent

(e.g., diethyl ether or ethyl acetate).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a mixture of hexanes and ethyl acetate) to obtain pure 4-Methyl-2-
vinylthiophene.

Safety Precautions: Strong bases like n-BuLi are pyrophoric and must be handled with extreme

care under an inert atmosphere. All manipulations should be performed in a well-ventilated

fume hood.

Physicochemical Data
Currently, there is a lack of publicly available, experimentally determined physicochemical data

for 4-Methyl-2-vinylthiophene. The following table summarizes the available information.
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Property Value Source

CAS Number 84548-65-2

Molecular Formula C₇H₈S

Molecular Weight 124.20 g/mol

Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

¹H NMR Not available

¹³C NMR Not available

Potential Applications and Research Directions
Thiophene-containing compounds are known for their diverse biological activities and

applications in materials science. While no specific biological activities or signaling pathway

involvements have been reported for 4-Methyl-2-vinylthiophene, its structural motifs suggest

potential areas for investigation.

Polymer Chemistry: The vinyl group makes this compound a potential monomer for the

synthesis of novel polythiophenes. Polythiophenes are a class of conducting polymers with

applications in organic electronics, such as organic light-emitting diodes (OLEDs), organic

solar cells, and field-effect transistors. The methyl group at the 4-position could influence the

solubility and electronic properties of the resulting polymer.

Drug Discovery: Thiophene derivatives have been reported to exhibit a wide range of

biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. 4-
Methyl-2-vinylthiophene could serve as a scaffold for the synthesis of new bioactive

molecules. The vinyl group provides a handle for further functionalization and derivatization

to explore its structure-activity relationships.

Logical Relationship of Research:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15221590?utm_src=pdf-body
https://www.benchchem.com/product/b15221590?utm_src=pdf-body
https://www.benchchem.com/product/b15221590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15221590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of
4-Methyl-2-vinylthiophene

Structural Characterization
(NMR, MS, etc.)

Polymerization Studies Biological Activity Screening

Development of
Conducting Polymers

Lead Compound for
Drug Discovery

Click to download full resolution via product page

Caption: Logical workflow for the investigation of 4-Methyl-2-vinylthiophene.

Conclusion
4-Methyl-2-vinylthiophene is a molecule with potential for further exploration in both materials

science and medicinal chemistry. This guide has provided its fundamental chemical information

and a plausible synthetic route. Future research should focus on the successful synthesis and

thorough characterization of this compound, followed by the investigation of its polymerization

behavior and biological properties. The lack of extensive data in the current literature presents

an opportunity for novel research in these areas.

To cite this document: BenchChem. [CAS number and molecular structure of 4-Methyl-2-
vinylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15221590#cas-number-and-molecular-structure-of-4-
methyl-2-vinylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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